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Compound of Interest

Compound Name: Methyl(oxolan-2-ylmethyl)amine

Cat. No.: B1294518

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and operational procedures for the handling and disposal of
Methyl(oxolan-2-yImethyl)amine. It is intended for researchers, scientists, and professionals
in drug development to ensure safe laboratory practices.

Hazard Identification and Personal Protective Equipment

Methyl(oxolan-2-ylmethyl)amine is classified with the following hazards:
e Causes skin irritation (H315)[1]

o Causes serious eye irritation (H319)[1]

e May cause respiratory irritation (H335)[1]

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category

Specific Recommendations

Eye/Face Protection

Chemical safety goggles and/or a face shield

where splash potential exists.[1][2]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,
neoprene, or PVC). For more than splash

contact, butyl gloves are recommended.[3][4]

Skin and Body Protection

A fully-buttoned lab coat or other protective

clothing to prevent skin exposure.[1][5]

Respiratory Protection

Use only in a well-ventilated area, such as a
certified laboratory chemical fume hood.[1][4] If
ventilation is inadequate or there is a risk of
inhalation, a NIOSH-approved respirator is
required.[3][4]

Operational Plans: Handling and Storage

Safe Handling Procedures:

o Work in a properly functioning, certified laboratory chemical fume hood.[4]

e Avoid contact with skin, eyes, and clothing.[1][6]

e Do not breathe vapors or mists.[1][7]

e Wash hands thoroughly after handling.[1][6]

e Ground and bond containers when transferring material to prevent static discharge.[5][7]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][7][8]

e Do not eat, drink, or smoke in handling areas.[1][9]

Storage Requirements:

« Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4][8]
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» Store locked up and segregated from incompatible materials.[1][4]

¢ Incompatible materials include strong oxidizing agents, acids, acid chlorides, acid
anhydrides, and chloroformates.[4]

Emergency and Disposal Plans

First Aid Measures:

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[1][6]

Immediately flush skin with copious amounts of
) water for at least 15 minutes. Remove
Skin Contact ] ) )
contaminated clothing and seek medical

attention.[1][4]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing and seek immediate

medical attention.[1][4]

Do NOT induce vomiting. Rinse mouth with

Ingestion water and seek immediate medical attention.[1]

[4]

Spill Response Protocol:

In the event of a spill, follow these steps. This workflow is intended for small spills that can be
managed by trained personnel. For large spills, evacuate the area and contact emergency
services.[4]
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Spill Occurs

Notify others in the area

Don appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

Contain the spill with absorbent material
(e.g., vermiculite, sand)

Slowly add absorbent from the outside in

Collect residue into a sealed, labeled waste container

Decontaminate the spill area with soap and water

Dispose of waste as hazardous material

Restock spill kit supplies

Click to download full resolution via product page

Chemical Spill Cleanup Workflow
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Disposal Plan:

» Dispose of Methyl(oxolan-2-ylmethyl)amine and any contaminated materials in a sealed,
airtight, and compatible waste container.[1][4]

e The disposal must be handled by a licensed professional waste disposal service.[6]

o Follow all federal, state, and local environmental regulations for hazardous waste disposal.

[6]

e Do not allow the product to enter drains, waterways, or soil.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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